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Compound of Interest

Compound Name: AB 3217-A

Cat. No.: B1664283 Get Quote

Executive Summary
AB 3217-A is a novel anti-mite compound first isolated from the fermentation broth of

Streptomyces platensis. This document provides a comprehensive technical overview of AB
3217-A, including its chemical properties, biological activity, and sourcing for research

purposes. Due to the limited availability of public domain information, this guide is based on the

foundational research published in 1992 and data from chemical suppliers. Detailed

experimental protocols and quantitative data are contingent on the full analysis of the primary

scientific literature.

Introduction to AB 3217-A
AB 3217-A is a unique heterocyclic compound with demonstrated potent activity against the

two-spotted spider mite, Tetranychus urticae. Its discovery from a soil-dwelling actinomycete,

Streptomyces platensis, highlights the rich potential of microbial fermentation products in the

development of novel therapeutic and pest control agents. The complex structure of AB 3217-
A, a glycosidic ether of deacetylanisomycin and β-D-xylofuranose, suggests a specific mode of

action that warrants further investigation for potential applications in parasitology and beyond.

Chemical and Physical Properties
A summary of the key chemical identifiers and properties of AB 3217-A is presented in Table 1.

This information is crucial for the accurate sourcing, handling, and experimental use of the

compound.
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Property Value Source

CAS Number 139158-99-9 MedKoo Biosciences

Molecular Formula C₁₇H₂₃NO₇ MedKoo Biosciences

Molecular Weight 353.37 g/mol MedKoo Biosciences

Appearance Solid powder MedKoo Biosciences

Purity
>98% (or refer to the

Certificate of Analysis)
MedKoo Biosciences

Shipping Condition

Shipped under ambient

temperature as non-hazardous

chemical.

MedKoo Biosciences

Storage

Dry, dark and at 0 - 4°C for

short term (days to weeks) or

-20°C for long term (months to

years).

MedKoo Biosciences

Sourcing and Procurement of Research-Grade AB
3217-A
Currently, AB 3217-A is not readily available as a stock chemical from major suppliers.

However, it can be acquired through custom synthesis for research purposes.

MedKoo Biosciences: This supplier lists AB 3217-A (Cat#: 571309) and indicates that while

it is not in stock, it may be available through custom synthesis.[1] Key details for

procurement include a minimum order quantity of 1 gram and an estimated lead time of 2 to

4 months.[1] Pricing is dependent on the complexity of the synthesis.[1] It is explicitly stated

that this product is for research use only and not for human or veterinary use.[1]

Researchers and drug development professionals seeking to purchase AB 3217-A should

contact custom chemical synthesis providers and reference the CAS number (139158-99-9) for

quotation.
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Biological Activity and Mechanism of Action
(Hypothesized)
The primary reported biological activity of AB 3217-A is its potent miticidal effect against

Tetranychus urticae. While the precise mechanism of action has not been detailed in publicly

available literature, its structural similarity to anisomycin, a known protein synthesis inhibitor

that acts on the 80S ribosome, suggests a potential mode of action.

Hypothesized Logical Workflow for Mechanism of Action:

Hypothesized Mechanism of Action of AB 3217-A

AB 3217-A

Mite Cell Penetration

Binding to 80S Ribosome

Inhibition of Protein Synthesis

Cellular Dysfunction and Death

Miticidal Effect
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Caption: A diagram illustrating the hypothesized mechanism of action for AB 3217-A.

Further research is necessary to elucidate the specific signaling pathways affected by AB
3217-A in mites. This would likely involve transcriptomic and proteomic studies of Tetranychus

urticae exposed to the compound to identify downstream molecular targets.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and biological testing of AB
3217-A are expected to be found in the primary scientific literature, specifically the 1992 paper

by Kanbe et al. in The Journal of Antibiotics. Based on the abstract of this paper, the following

outlines the likely experimental workflows.

Fermentation and Isolation of AB 3217-A
The initial step involves the cultivation of Streptomyces platensis in a suitable fermentation

medium to produce AB 3217-A. The compound is then isolated from the fermentation broth.
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Fermentation and Purification Workflow for AB 3217-A

Fermentation of
Streptomyces platensis

Fermentation Broth

Amberlite IR120B
Column Chromatography

Diaion HP-20
Column Chromatography

CM-Sephadex C-25
Column Chromatography

Purified AB 3217-A

Click to download full resolution via product page

Caption: A diagram showing the purification workflow for AB 3217-A.

Miticidal Activity Assay
To quantify the anti-mite activity of AB 3217-A, a standard bioassay against Tetranychus

urticae would be employed. A general protocol would involve:
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Preparation of Test Substance: A stock solution of AB 3217-A is prepared in a suitable

solvent and then serially diluted to obtain a range of test concentrations.

Test Arenas: Leaf discs from a suitable host plant (e.g., bean plants) are placed on wet

cotton in petri dishes.

Mite Infestation: A known number of adult female Tetranychus urticae are transferred to each

leaf disc.

Treatment Application: The leaf discs are treated with the different concentrations of the AB
3217-A solution. A control group is treated with the solvent only.

Incubation: The petri dishes are incubated under controlled conditions (e.g., 25°C, 60%

relative humidity, 16:8 light:dark cycle).

Mortality Assessment: Mite mortality is assessed at specific time points (e.g., 24, 48, and 72

hours) after treatment.

Data Analysis: The mortality data is used to calculate the LC₅₀ (lethal concentration 50%)

value.

Quantitative Data
The primary literature is expected to contain quantitative data on the efficacy of AB 3217-A.

For a comprehensive analysis, this data should be extracted and presented in a structured

format.

Table 2: Miticidal Activity of AB 3217-A against Tetranychus urticae (Data to be extracted from

primary literature)
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Concentration
(µg/mL)

% Mortality (24h) % Mortality (48h) % Mortality (72h)

Control

Concentration 1

Concentration 2

Concentration 3

LC₅₀ (µg/mL)

Conclusion and Future Directions
AB 3217-A represents a promising, naturally derived compound with significant anti-mite

properties. Its unique chemical structure and potent biological activity make it a compelling

candidate for further research and development, potentially as a novel acaricide or as a

scaffold for the synthesis of new therapeutic agents. To advance the understanding of this

molecule, the following steps are recommended:

Acquisition of the full-text of the primary research article to extract detailed experimental data

and protocols.

Elucidation of the specific mechanism of action and identification of the molecular target(s) in

Tetranychus urticae.

Investigation of the broader biological activity spectrum of AB 3217-A against other parasites

and in various disease models.

Development of a scalable and cost-effective synthetic route to ensure a reliable supply for

advanced preclinical and clinical studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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